Cas no 12002-39-0 (Sitosterols)
Sitosterols structure
Product Name:Sitosterols
CAS No:12002-39-0
MF:C29H52O
MW:416.722589492798
CID:169569
Update Time:2023-08-03
Sitosterols Chemical and Physical Properties
Names and Identifiers
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- Sitosterols
- Poriferastan-3beta-ol
- Cytellin
- Sitosterols [NF]
- 24-Ethyl-5-cholesten-3beta-ol
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- Inchi: 1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21+,22?,23+,24+,25-,26+,27+,28+,29-/m1/s1
- InChI Key: LGJMUZUPVCAVPU-ANOYILKDSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](CC)C(C)C)CC[C@H]21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 583
- Topological Polar Surface Area: 20.2
Sitosterols Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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